Cas no 2679926-96-4 ((2S)-3-3-(prop-2-en-1-yl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2S)-3-3-(prop-2-en-1-yl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679926-96-4
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.261074542999
• CID: 5630875
• PubChem ID: 165938519
• Update Time: 2025-05-20

(2S)-3-3-(prop-2-en-1-yl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679926-96-4
• (2S)-3-[3-(prop-2-en-1-yl)phenyl]-2-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28290428
• (2S)-3-3-(prop-2-en-1-yl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C14H14F3NO3/c1-2-4-9-5-3-6-10(7-9)8-11(12(19)20)18-13(21)14(15,16)17/h2-3,5-7,11H,1,4,8H2,(H,18,21)(H,19,20)/t11-/m0/s1
• InChI Key： WYQKEBZSIZLURE-NSHDSACASA-N
• SMILES： FC(C(N[C@H](C(=O)O)CC1C=CC=C(CC=C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 301.09257779g/mol
• Monoisotopic Mass: 301.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-3-3-(prop-2-en-1-yl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of (2S)-3-[3-(prop-2-en-1-yl)phenyl]-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679926-96-4)

The compound (2S)-3-[3-(prop-2-en-1-yl)phenyl]-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679926-96-4) is a specialized chiral molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a trifluoroacetamido group and a prop-2-en-1-yl substituent, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in the context of inflammation and metabolic disorders.

One of the key attributes of (2S)-3-[3-(prop-2-en-1-yl)phenyl]-2-(2,2,2-trifluoroacetamido)propanoic acid is its stereochemistry, which is critical for its bioactivity. The (2S) configuration ensures high enantiomeric purity, a factor that is often linked to improved efficacy and reduced side effects in therapeutic applications. This aligns with the growing demand for enantioselective synthesis in the pharmaceutical industry, as highlighted by recent trends in chiral drug development and green chemistry.

In recent years, the scientific community has focused on the role of fluorinated compounds in medicinal chemistry. The presence of the trifluoroacetamido moiety in this molecule enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation. This is particularly relevant given the rising interest in fluorine-containing drugs, which account for a significant portion of newly approved pharmaceuticals.

Another area of interest is the compound's potential application in targeted drug delivery systems. The prop-2-en-1-yl group offers a reactive site for further functionalization, enabling conjugation with polymers or nanoparticles. This versatility is highly sought after in the development of smart therapeutics and personalized medicine, two of the most talked-about topics in modern healthcare.

From a synthetic perspective, (2S)-3-[3-(prop-2-en-1-yl)phenyl]-2-(2,2,2-trifluoroacetamido)propanoic acid can be prepared via asymmetric synthesis or enzymatic resolution. These methods are not only efficient but also align with the principles of sustainable chemistry, another hot topic in the scientific community. Researchers are actively exploring ways to optimize the synthesis of such compounds to minimize waste and energy consumption.

The compound's physicochemical properties, including its solubility and stability, have also been the subject of recent studies. Understanding these characteristics is essential for its formulation into viable drug products. This is particularly important given the increasing emphasis on drug formulation science and biopharmaceutical classification in the pharmaceutical industry.

In conclusion, (2S)-3-[3-(prop-2-en-1-yl)phenyl]-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679926-96-4) represents a fascinating area of research with broad implications for drug development and biotechnology. Its unique structural features and potential applications make it a compound worth watching in the coming years, especially as the fields of precision medicine and sustainable chemistry continue to evolve.